Cas no 18686-58-3 (Benzyl alcohol, alpha-((tert-butylamino)methyl)-3,4-dihydroxy-, (-)-)
18686-58-3 structure
Product Name:Benzyl alcohol, alpha-((tert-butylamino)methyl)-3,4-dihydroxy-, (-)-
CAS No:18686-58-3
MF:C12H19NO3
MW:225.284163713455
CID:96109
Update Time:2023-08-03
Benzyl alcohol, alpha-((tert-butylamino)methyl)-3,4-dihydroxy-, (-)- Chemical and Physical Properties
Names and Identifiers
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- 1,2-Benzenediol, 4-[2-[(1,1-dimethylethyl)amino]-1-hydroxyethyl]-, (R)-
- (R)-colterol
- J6J4QY7D1L
- Colterol, (R)-
- N-t-butylnorepinephrine
- Q27281276
- 4-[(R)-2-(tert-Butylamino)-1-hydroxyethyl]-1,2-benzenediol
- Benzyl alcohol, alpha-((tert-butylamino)methyl)-3,4-dihydroxy-, (-)-
- 1,2-Benzenediol, 4-((1R)-2-((1,1-dimethylethyl)amino)-1-hydroxyethyl)-
- 1,2-Benzenediol, 4-(2-((1,1-dimethylethyl)amino)-1-hydroxyethyl)-, (R)-
-
- Inchi: 1S/C12H19NO3/c1-12(2,3)13-7-11(16)8-4-5-9(14)10(15)6-8/h4-6,11,13-16H,7H2,1-3H3/t11-/m0/s1
- InChI Key: PHSMOUBHYUFTDM-NSHDSACASA-N
- SMILES: O[C@H](C1C=CC(=C(C=1)O)O)CNC(C)(C)C
Computed Properties
- Exact Mass: 225.136
- Monoisotopic Mass: 225.136
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 4
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 16
- Rotatable Bond Count: 4
- Complexity: 215
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 1
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -0.4
- Topological Polar Surface Area: 72.7
Benzyl alcohol, alpha-((tert-butylamino)methyl)-3,4-dihydroxy-, (-)- Related Literature
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Benjamin Gabriel Poulson,Kacper Szczepski,Joanna Izabela Lachowicz,Lukasz Jaremko,Abdul-Hamid Emwas,Mariusz Jaremko RSC Adv., 2020,10, 215-227
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Philipp Traber,Stephan Kupfer,Stefanie Gräfe,Isabelle Baussanne,Martine Demeunynck,Jean-Marie Mouesca,Serge Gambarelli,Vincent Artero,Murielle Chavarot-Kerlidou Chem. Sci., 2018,9, 4152-4159
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Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
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